6-Methylphenanthridine

• CAS RN: 3955-65-5
• Molecular Formula: C14H11N
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 6-methylphenanthridine
• InChI: InChI=1S/C14H11N/c1-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15-10/h2-9H,1H3
• InChI Key: IFMDPNYROKZRER-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2C3=CC=CC=C13

Description

6-Methylphenanthridine is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.
The exact mass of the compound 6-Methylphenanthridine is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 252007. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 6-Methylphenanthridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Methylphenanthridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of the acetamide 4 (717 mg, 3.39 mmol) and finely grinded polyphosphoric acid (10 mL, 115% H3PO4 equiv.) was stirred at 150° C. for 2.5 hours. The reaction mixture was then cooled to 0° C. and slowly basified to pH 14 with saturated NaOH (aq). The mixture was extracted with CH2Cl2 (4×30 mL), and the organic phase dried with MgSO4. Evaporation of the solvent under reduced pressure, followed by flash chromatography over silica, eluting with a gradient of 100% CH2Cl2 to 10% MeOH/90% CH2Cl2, yielded the phenanthridine 5 as a crystalline white solid (567 mg, 86.6%).